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Compound of Interest

Compound Name: 1-Benzylazepan-4-one

CAS No.: 1208-75-9

Cat. No.: B111387

Get Quote

Executive Summary
1-Benzylazepan-4-one (CAS: 1208-75-9) is a critical seven-membered heterocyclic

intermediate, primarily employed in the synthesis of antihistamines (e.g., Azelastine) and

protease inhibitors.[1] As a tertiary amine featuring a lipophilic benzyl moiety and a polar

ketone functionality, its solubility profile is dichotomous and pH-dependent.[1]

This guide provides an in-depth analysis of its solubility behavior, distinguishing between the

free base (typically a viscous oil/low-melting solid) and its hydrochloride salt (solid).[1] It

establishes protocols for solvent selection during reaction optimization, extraction, and

purification, moving beyond simple "soluble/insoluble" labels to explain the causality of solvent

interactions.

Physicochemical Determinants of Solubility
To master the handling of 1-benzylazepan-4-one, one must understand the structural "tug-of-

war" that dictates its affinity for solvents.[1]
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Structural Analysis[1]
Lipophilic Domain (The Anchor): The benzyl group (

) and the 7-membered azepane ring provide significant non-polar surface area.[1] This drives
solubility in chlorinated solvents and aromatics.

Polar Domain (The Handle): The tertiary amine (

) and the ketone at position 4 introduce polarity and hydrogen bond acceptance (HBA), but
no hydrogen bond donation (HBD).

Key Parameters
Parameter Value (Approx.) Implication

Molecular Weight 203.28 g/mol
Moderate size; kinetics of

dissolution are fast.[1][2]

LogP (Octanol/Water) 1.6 – 2.1

Moderately lipophilic.[1][2]

Prefers organic phase >100:1

over neutral water.

Physical State Yellow Oil / Low-melt Solid

Miscibility is often more

relevant than saturation limits

for the free base.[1][2]

pKa (Conjugate Acid) ~9.5

Solubility is highly pH-

dependent (pH switchable).[1]

[2]

Visualization: The Solubility Tug-of-War
The following diagram illustrates how specific structural motifs dictate solvent compatibility.
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Figure 1: Structural motifs of 1-benzylazepan-4-one and their corresponding solvent

interaction mechanisms.[1]

Solvent Compatibility Matrix
The solubility of 1-benzylazepan-4-one changes drastically depending on whether it exists as

a free base or a salt.[1]

Free Base (Oil/Low-Melting Solid)
Best for: Reactions (Reductive Amination, Alkylation), Extractions.[1]
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Solvent Class
Representative
Solvents

Solubility Rating
Process
Application

Chlorinated
Dichloromethane

(DCM), Chloroform
Excellent

Primary reaction

solvent; extraction

from basic water.[1][2]

Esters
Ethyl Acetate (EtOAc),

Isopropyl Acetate
Good

Standard extraction

solvent; safer

alternative to DCM.[1]

[2]

Aromatics Toluene, Xylene Good

High-temp reactions;

azeotropic water

removal.[1][2]

Alcohols
Methanol, Ethanol,

IPA
Good

Soluble, but protic

nature may interfere

with some nucleophilic

steps.[1][2]

Ethers
THF, MTBE, Diethyl

Ether
Good

General reaction

solvent.[1][2]

Alkanes
Hexane, Heptane,

Pentane
Variable

Often soluble hot; may

oil out or crystallize

upon cooling (useful

for purification).[1][2]

Water Water (pH 7) Poor (<1 g/L)

The compound will

form an oily layer on

top of water.[1][2]

Hydrochloride Salt (Solid)
Best for: Storage, Final Isolation, Stability.[1]
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Solvent Class Solubility Rating Comment

Water High
Forms a stable ionic solution.

[1][2]

Methanol/Ethanol High
Useful for recrystallization.[1]

[2]

DCM/Chloroform Moderate

Ion-pairing can allow some

solubility, but generally low.[1]

[2]

Ether/Hexane Insoluble

Key Property: Adding HCl to

an ethereal solution of the free

base precipitates the salt.[1][2]

Experimental Methodologies
As a Senior Application Scientist, I recommend the following self-validating protocols. These

are designed to ensure reproducibility in a drug development context.

Protocol A: Gravimetric Solubility Screening (Free Base)
Objective: Determine precise solubility limits for process optimization.

Preparation: Weigh 100 mg of 1-benzylazepan-4-one (oil/solid) into a tared 4 mL vial.

Addition: Add the target solvent in 50 µL increments at 25°C.

Agitation: Vortex for 30 seconds after each addition.

Observation:

Endpoint: Clear solution with no oily streaks (schlierenc).

Calculation:

.
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Validation: If volume exceeds 2 mL without dissolution (<50 mg/mL), heat to 40°C. If soluble

hot but oils out cold, the solvent is a candidate for liquid-liquid purification or crystallization (if

solid).

Protocol B: "Salt-Crash" Purification
Objective: Purify the oily free base by converting it to a solid salt, exploiting differential

solubility.[1]

Dissolution: Dissolve crude 1-benzylazepan-4-one oil in 5 volumes of Diethyl Ether or

MTBE (Solubility: High).

Filtration: Filter the solution to remove mechanical impurities (silica, dust).

Acidification: Dropwise add 2M HCl in Diethyl Ether (or Dioxane) while stirring at 0°C.

Precipitation: The HCl salt is insoluble in ether and will precipitate as a white solid.

Isolation: Filter the solid under nitrogen. Wash with cold ether.[1]

Result: High-purity salt, separated from non-basic impurities which remain in the ether

mother liquor.

Process Applications & Workflows
The pH-Swing Extraction (Workup)
The most powerful attribute of 1-benzylazepan-4-one is its ability to switch phases based on

pH.[1] This is the standard industrial method for purification.
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Figure 2: Acid-Base extraction workflow utilizing the pH-dependent solubility of the azepane

nitrogen.

Reaction Solvent Selection[2]
Reductive Amination: Use DCM or 1,2-Dichloroethane (DCE).[1]

Reasoning: These solvents dissolve both the ketone and the amine reactants well. They

do not interfere with borohydride reducing agents (e.g., STAB) and allow for easy workup.

Grignard/Organolithium Addition: Use THF or Diethyl Ether.

Reasoning: Strictly anhydrous conditions required.[1] The ketone is susceptible to

nucleophilic attack.

Stability and Handling
Oxidation: The benzyl position is susceptible to oxidation over long periods. Store under

nitrogen.

Nucleophiles: The C4 ketone is electrophilic. Avoid protic solvents (MeOH/EtOH) if using

strong nucleophiles to prevent hemiacetal formation, unless the reaction specifically calls for

it (e.g., imine formation).

Safety: The compound is an irritant. When using chlorinated solvents (DCM), ensure proper

ventilation due to volatility and toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b111387/docs#technical-guide-solubility-profile-and-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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